4-[4-(Tert-pentyl)phenoxy]-3-(trifluoromethyl)-phenylamine
Overview
Description
“4-[4-(Tert-pentyl)phenoxy]-3-(trifluoromethyl)-phenylamine” is a chemical compound with the molecular formula C18H20F3NO and a molecular weight of 323.36 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: CCC©©C1=CC=C(C=C1)OC2=C(C=C(C=C2)N)C(F)(F)F .Scientific Research Applications
Environmental Water Pollution and Endocrine Interference
4-tert-Octylphenol, closely related to the chemical structure of 4-[4-(Tert-pentyl)phenoxy]-3-(trifluoromethyl)-phenylamine, is a significant pollutant with endocrine-disrupting capabilities. Its presence in environmental waters has been extensively reviewed, indicating concerns about its biodegradability and the more toxic nature of its degradation products. Advanced removal techniques, including the use of wastewater treatment plant enzymes, offer promising solutions for its elimination, although these technologies are still under development for widespread application. The pollutant's interference with estrogen signaling pathways highlights the necessity for a deeper understanding of its endocrine activities to effectively counteract its environmental persistence (Olaniyan et al., 2020).
Synthesis and Pharmacological Evaluation
A study focusing on the synthesis and pharmacological evaluation of Schiff bases derived from diphenylamine, similar in function to the derivatives of phenylamine such as this compound, has provided insights into their potential antibacterial properties. These compounds have shown significant activity against both Gram-positive and Gram-negative bacteria, suggesting a promising avenue for further research in antimicrobial applications. The study also indicates the potential for these compounds in broader pharmaceutical contexts, necessitating additional research to explore their full spectrum of biological activities (Kumar et al., 2020).
Environmental Fate and Toxicity of Synthetic Phenolic Antioxidants
Synthetic Phenolic Antioxidants (SPAs), which include compounds structurally related to this compound, have been widely utilized in industrial and commercial products to prevent oxidative damage. Recent reviews have shed light on the environmental occurrence, human exposure, and potential toxicities of these compounds, including their detection in various matrices and the associated health risks. The review emphasizes the need for future studies to focus on understanding the environmental behaviors, human health impacts, and the development of safer, less environmentally persistent alternatives (Liu & Mabury, 2020).
Safety and Hazards
properties
IUPAC Name |
4-[4-(2-methylbutan-2-yl)phenoxy]-3-(trifluoromethyl)aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3NO/c1-4-17(2,3)12-5-8-14(9-6-12)23-16-10-7-13(22)11-15(16)18(19,20)21/h5-11H,4,22H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWXLEMGHEGOPQU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)N)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.